Cas no 1219977-28-2 (3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride
• CAS No: 1219977-28-2
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 1076615
• PubChem ID: 56830826
• Update Time: 2025-05-26

3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride
• AKOS015845855
• 3-(2-chloro-4-methylphenoxy)pyrrolidine;hydrochloride
• 1219977-28-2
• 3-(2-Chloro-4-methylphenoxy)pyrrolidinehydrochloride

• MDL： MFCD13560862
• Inchi： 1S/C11H14ClNO.ClH/c1-8-2-3-11(10(12)6-8)14-9-4-5-13-7-9;/h2-3,6,9,13H,4-5,7H2,1H3;1H
• InChI Key： FXKXVAXSBVNWRG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1OC1CNCC1.Cl

Computed Properties

• Exact Mass: 247.0530695g/mol
• Monoisotopic Mass: 247.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride

Introduction to 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride (CAS No. 1219977-28-2)

3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride, identified by its CAS number 1219977-28-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development. The structural features of 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride, particularly the presence of a pyrrolidine ring and a phenoxy substituent, make it a versatile scaffold for designing novel therapeutic agents.

The< strong> phenoxy moiety in the molecule is a key pharmacophore that contributes to its binding affinity and interaction with biological targets. This group is commonly found in various pharmaceuticals, where it plays a crucial role in modulating the activity of enzymes and receptors. The< strong> 2-Chloro-4-methylphenyl portion of the molecule further enhances its pharmacological profile by introducing electronic and steric effects that can influence the compound's bioavailability and metabolic stability.

In recent years, there has been a growing interest in developing small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride has been investigated for its potential role in these systems due to its structural similarity to known psychoactive agents. Preliminary studies have suggested that this compound may exhibit properties relevant to the treatment of neurological and psychiatric disorders.

The< strong> pyrrolidine ring is another critical feature of this compound, providing a three-dimensional framework that can interact with biological targets in specific ways. Pyrrolidine derivatives are well-documented for their role in various pharmacological applications, including antipsychotic, antidepressant, and anticonvulsant drugs. The hydrochloride salt form of 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride with biological targets with greater accuracy. These studies have highlighted the compound's potential as a lead molecule for further optimization. By leveraging structure-based drug design techniques, scientists have been able to identify key residues on the target proteins that interact with this compound, providing insights into its mechanism of action.

The< strong> 2-Chloro-4-methylphenyl group not only contributes to the electronic properties of the molecule but also influences its metabolic pathways. This substituent can affect the compound's half-life and clearance rate, which are critical factors in determining its therapeutic efficacy. Understanding these metabolic interactions is essential for optimizing dosing regimens and minimizing potential side effects.

In addition to its pharmacological potential, 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride has been explored for its role in chemical biology research. The compound serves as a valuable tool for studying the function of neurotransmitter receptors and enzymes. By using this molecule as an agonist or antagonist, researchers can gain insights into the signaling pathways involved in various neurological disorders.

The synthesis of< strong> 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to improve the efficiency of these processes. Techniques such as catalytic hydrogenation, nucleophilic substitution, and protecting group strategies are commonly used in the preparation of this compound.

The< strong> hydrochloride salt form is particularly important for pharmaceutical applications due to its stability and solubility properties. This salt form enhances the compound's bioavailability, allowing for more effective drug delivery systems. Additionally, it improves the compound's shelf life by minimizing degradation processes.

Ongoing research continues to uncover new applications for 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride. Studies are being conducted to evaluate its potential use in combination therapies, where it may synergize with other drugs to enhance therapeutic outcomes. Furthermore, investigations into its mechanism of action are providing valuable insights into the development of new drugs targeting neurological disorders.

The structural diversity offered by< strong> 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride makes it a promising candidate for further exploration in drug discovery programs. By modifying various functional groups within the molecule, researchers can generate libraries of derivatives with tailored pharmacological properties. This approach allows for the identification of novel compounds with improved efficacy and reduced side effects.

In conclusion, 3-(2-Chloro-4-methylphenoxy)pyrrolidine hydrochloride (CAS No. 1219977-28-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing drugs targeting neurological and psychiatric disorders. Continued investigation into this molecule will likely yield valuable insights into new therapeutic strategies and improve our understanding of complex biological systems.